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Compound of Interest

Compound Name: Vegfr-2-IN-60

Cat. No.: B15583047

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Vegfr-2-IN-60, a potent inhibitor of

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2). This document consolidates

available data on its chemical structure, properties, biological activity, and the experimental

protocols used for its characterization, serving as a vital resource for professionals in oncology

and drug discovery.

Introduction
Vascular Endothelial Growth Factor (VEGF) and its primary receptor, VEGFR-2, are key

regulators of angiogenesis, the formation of new blood vessels.[1] In cancerous tumors, the

VEGF/VEGFR-2 signaling pathway is often hyperactivated, promoting the growth of a

dedicated blood supply that provides oxygen and nutrients, thereby fueling tumor progression

and metastasis.[1] Consequently, inhibiting VEGFR-2 is a clinically validated and highly

pursued strategy in the development of novel anticancer therapies.[1]

Vegfr-2-IN-60, also identified as compound 5c, has emerged as a highly potent, small molecule

inhibitor of VEGFR-2.[2][3] Belonging to the benzofuran-chalcone class of compounds, it
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demonstrates significant potential for further investigation and development as a therapeutic

agent.[3][4]

Chemical Structure and Properties
Vegfr-2-IN-60 is a benzofuran-chalcone derivative. While the precise chemical structure is

detailed in specialized chemical literature, its fundamental properties are summarized below.

Property Value Reference

Compound Name Vegfr-2-IN-60 (compound 5c) [2][3]

Chemical Class
Benzofuran-Chalcone

Derivative
[3][4]

Molecular Formula C29H21N3O5 [2]

Molecular Weight 491.49 g/mol [2]

Appearance Solid [2]

Mechanism of Action and Signaling Pathway
Vegfr-2-IN-60 functions as a competitive inhibitor at the ATP-binding site of the VEGFR-2

tyrosine kinase domain. By occupying this site, it prevents the phosphorylation of the receptor,

thereby blocking the downstream signaling cascades that lead to endothelial cell proliferation,

migration, and survival.

The VEGFR-2 signaling pathway is a complex network of intracellular events. The following

diagram, generated using the DOT language, illustrates the canonical pathway and the

inhibitory action of Vegfr-2-IN-60.
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VEGFR-2 Signaling Pathway and Inhibition by Vegfr-2-IN-60.
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Biological Activity
In Vitro VEGFR-2 Inhibition
Vegfr-2-IN-60 is a highly potent inhibitor of the VEGFR-2 kinase.

Assay IC50 Reference

VEGFR-2 Kinase Assay 1.07 nM [2][3]

Cytotoxic Activity
The compound exhibits cytotoxic effects against various human cancer cell lines.

Cell Line Cancer Type IC50 (µM) Reference

HCC1806
Triple-Negative Breast

Cancer
Data not specified [2][3]

HeLa Cervical Cancer Data not specified [2][3]

A549 Lung Cancer Data not specified [2][3]

Experimental Protocols
VEGFR-2 Kinase Assay
The inhibitory activity of Vegfr-2-IN-60 against VEGFR-2 is typically determined using a

biochemical kinase assay. A general workflow for such an assay is outlined below.
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General Workflow for a VEGFR-2 Kinase Inhibition Assay.
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Methodology:

Reagent Preparation: Recombinant human VEGFR-2 kinase domain, a suitable substrate

(e.g., poly(Glu,Tyr) 4:1), ATP, and an appropriate kinase buffer are prepared.

Compound Dilution: Vegfr-2-IN-60 is serially diluted to a range of concentrations.

Assay Plate Setup: The diluted compound, positive controls (no inhibitor), and negative

controls (no enzyme) are added to the wells of a microplate.

Enzyme Addition: The VEGFR-2 enzyme is added to all wells except the negative controls.

Initiation of Reaction: The kinase reaction is initiated by the addition of a mixture of ATP and

the substrate.

Incubation: The plate is incubated at a controlled temperature (e.g., 30°C) for a specific

duration to allow for substrate phosphorylation.

Detection: The reaction is stopped, and the amount of phosphorylated substrate or the

remaining ATP is quantified. A common method is the use of a luminescence-based assay

that measures the amount of ATP consumed.

Data Analysis: The signal is measured using a plate reader. The percentage of inhibition at

each compound concentration is calculated relative to the controls, and the IC50 value is

determined by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)
The cytotoxic activity of Vegfr-2-IN-60 on cancer cell lines is commonly assessed using a

metabolic assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) assay.

Methodology:

Cell Seeding: Cancer cells (e.g., HCC1806, HeLa, A549) are seeded into 96-well plates and

allowed to adhere overnight.
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Compound Treatment: The cells are treated with various concentrations of Vegfr-2-IN-60
and incubated for a specified period (e.g., 48 or 72 hours).

MTT Addition: MTT reagent is added to each well and incubated for a few hours. During this

time, mitochondrial dehydrogenases in viable cells convert the soluble yellow MTT into

insoluble purple formazan crystals.

Solubilization: A solubilizing agent (e.g., DMSO or a detergent solution) is added to each well

to dissolve the formazan crystals.

Absorbance Measurement: The absorbance of the resulting colored solution is measured

using a microplate reader at a wavelength of approximately 570 nm.

Data Analysis: The absorbance values are proportional to the number of viable cells. The

percentage of cell viability at each compound concentration is calculated relative to

untreated control cells, and the IC50 value is determined.

Synthesis
Vegfr-2-IN-60 is synthesized as a benzofuran-chalcone derivative. The general synthesis of

such compounds typically involves a Claisen-Schmidt condensation reaction between a

substituted benzofuran ketone and a substituted aldehyde in the presence of a base.[4][5]

Conclusion
Vegfr-2-IN-60 is a highly potent and promising inhibitor of VEGFR-2 with significant cytotoxic

activity against several cancer cell lines. Its benzofuran-chalcone scaffold represents a

valuable starting point for the design and development of new anti-angiogenic agents. The data

and protocols presented in this guide offer a solid foundation for researchers and drug

development professionals to further explore the therapeutic potential of this compound and its

analogs in the treatment of cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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